Cas no 947762-21-2 (2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-)
947762-21-2 structure
Product Name:2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-
CAS No:947762-21-2
MF:C12H12ClN3
MW:233.696781158447
CID:2107080
Update Time:2023-08-03
2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-6-(4-ethylphenyl)-2-Pyrimidinamine
- 2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-
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- Inchi: 1S/C12H12ClN3/c1-2-8-3-5-9(6-4-8)10-7-11(13)16-12(14)15-10/h3-7H,2H2,1H3,(H2,14,15,16)
- InChI Key: YADMGSJJIRDNHK-UHFFFAOYSA-N
- SMILES: ClC1=CC(C2C=CC(=CC=2)CC)=NC(N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- XLogP3: 3.3
- Topological Polar Surface Area: 51.8
2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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